2-sec-Butyl-4-(4-(4-(4-methoxyphenyl)piperazin-1-yl)phenyl)-2H-1,2,4-triazol-3(4H)-one
2-sec-Butyl-4-(4-(4-(4-methoxyphenyl)piperazin-1-yl)phenyl)-2H-1,2,4-triazol-3(4H)-one
An intermediate of Itraconazole
Brand Name:
Vulcanchem
CAS No.:
252964-68-4
VCID:
VC21345038
InChI:
InChI=1S/C23H29N5O2/c1-4-18(2)28-23(29)27(17-24-28)21-7-5-19(6-8-21)25-13-15-26(16-14-25)20-9-11-22(30-3)12-10-20/h5-12,17-18H,4,13-16H2,1-3H3
SMILES:
CCC(C)N1C(=O)N(C=N1)C2=CC=C(C=C2)N3CCN(CC3)C4=CC=C(C=C4)OC
Molecular Formula:
C23H29N5O2
Molecular Weight:
407.5 g/mol
2-sec-Butyl-4-(4-(4-(4-methoxyphenyl)piperazin-1-yl)phenyl)-2H-1,2,4-triazol-3(4H)-one
CAS No.: 252964-68-4
Cat. No.: VC21345038
Molecular Formula: C23H29N5O2
Molecular Weight: 407.5 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| Description | An intermediate of Itraconazole |
|---|---|
| CAS No. | 252964-68-4 |
| Molecular Formula | C23H29N5O2 |
| Molecular Weight | 407.5 g/mol |
| IUPAC Name | 2-butan-2-yl-4-[4-[4-(4-methoxyphenyl)piperazin-1-yl]phenyl]-1,2,4-triazol-3-one |
| Standard InChI | InChI=1S/C23H29N5O2/c1-4-18(2)28-23(29)27(17-24-28)21-7-5-19(6-8-21)25-13-15-26(16-14-25)20-9-11-22(30-3)12-10-20/h5-12,17-18H,4,13-16H2,1-3H3 |
| Standard InChI Key | IVIVGYTUQVJVPF-UHFFFAOYSA-N |
| SMILES | CCC(C)N1C(=O)N(C=N1)C2=CC=C(C=C2)N3CCN(CC3)C4=CC=C(C=C4)OC |
| Canonical SMILES | CCC(C)N1C(=O)N(C=N1)C2=CC=C(C=C2)N3CCN(CC3)C4=CC=C(C=C4)OC |
| Appearance | White-to-Off White Solid |
| Melting Point | 196-198°C |
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